1-Octadecanethiol

• CAS No.: 2885-00-9
• Product Name: 1-Octadecanethiol
• Molecular Formula: C18H38S; CH3-(CH2)17-SH; C18H38S
• Molecular Weight: 286.6 g/mol
• IUPAC Name: octadecane-1-thiol
• Standard InChI: InChI=1S/C18H38S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-18H2,1H3
• Standard InChIKey: QJAOYSPHSNGHNC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCS
• Canonical SMILES: CCCCCCCCCCCCCCCCCCS
• Boiling Point: 360.0 °C
• Density: 0.85 (NIOSH, 2016); Relative density (water = 1): 0.85; 0.85
• Flash Point: 185 °C c.c.
• Melting Point: 77 °F (NIOSH, 2016); 30.0 °C; 24-31 °C; 77°F
• Physical Description: 1-octadecanethiol appears as white powder with an extremely unpleasant smell. Melting point:31-35°C; bp: 366°C. Stench! May be harmful by ingestion, inhalation or through skin contact. Eye, skin and respiratory irritant.; OILY WHITE SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR.; Solid or liquid (above 77°F).
• Description: 1-octadecanethiol appears as white powder with an extremely unpleasant smell. Melting point:31-35°C; bp: 366°C. Stench! May be harmful by ingestion, inhalation or through skin contact. Eye, skin and respiratory irritant.
• Solubility: Insoluble (NIOSH, 2016); Solubility in water: none; Insoluble
• Synonyms: 1-octadecanethiol; n-octadecyl mercaptan
• Vapor Pressure: 4.00e-07 mmHg
• PubChem Compound: 17905
• Last Modified: Nov 11 2021